![molecular formula C14H13FN4O2 B2979997 2-(4-fluorophenoxy)-N'-isonicotinoylethanehydrazonamide CAS No. 477852-73-6](/img/structure/B2979997.png)
2-(4-fluorophenoxy)-N'-isonicotinoylethanehydrazonamide
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Description
2-(4-Fluorophenoxy)-N'-isonicotinoylethanehydrazonamide (FNEH) is a synthetic compound that has been studied for its potential applications in scientific research. FNEH is an organofluorine compound consisting of a benzene ring with a fluorine atom attached to the fourth position, an isonicotinic acid, an ethanehydrazonamide, and an amide group. It has been studied for its ability to act as an inhibitor of enzymes and has been used in various scientific research applications.
Scientific Research Applications
Pharmacological Research and Drug Development
Compounds with structural similarities to 2-(4-fluorophenoxy)-N'-isonicotinoylethanehydrazonamide, such as fluorophenol derivatives, are frequently investigated for their pharmacological properties. For instance, fluorinated compounds have been developed as radiopharmaceuticals, such as 4-[18F]Fluorophenol, which serves as a versatile synthon for synthesizing more complex radiopharmaceuticals bearing a fluorophenoxy moiety. These compounds are crucial in PET imaging for diagnostic purposes (Ross et al., 2011).
Additionally, fluorine's introduction into organic molecules can significantly alter their biological activity, often leading to improved potency, selectivity, and metabolic stability. This strategy has been employed in the development of various drugs, including selective cyclooxygenase-2 (COX-2) inhibitors, where the presence of a fluorine atom notably increased selectivity and potency (Hashimoto et al., 2002).
Chemical and Biological Probes
Fluorinated compounds are also valuable as chemical and biological probes. Their unique properties, such as altered electronic distribution and bond strength, make them suitable for studying biological systems. For instance, fluorescent probes sensitive to pH and metal cations have been developed using fluorinated benzoxazole and benzothiazole analogs, demonstrating high sensitivity and selectivity due to the fluorophenol moiety's high acidity (Tanaka et al., 2001).
properties
IUPAC Name |
N-[(Z)-[1-amino-2-(4-fluorophenoxy)ethylidene]amino]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FN4O2/c15-11-1-3-12(4-2-11)21-9-13(16)18-19-14(20)10-5-7-17-8-6-10/h1-8H,9H2,(H2,16,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUKGCBWCTBIAOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC(=NNC(=O)C2=CC=NC=C2)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1OC/C(=N/NC(=O)C2=CC=NC=C2)/N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-fluorophenoxy)-N'-isonicotinoylethanehydrazonamide |
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